Cas no 1523490-81-4 (1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol)

• Product Name: 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol
• CAS No: 1523490-81-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6564060
• PubChem ID: 83524243
• Update Time: 2025-11-01

1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol

• Inchi： 1S/C9H11N3O2/c13-5-1-4-12-9-3-2-7(14)6-8(9)10-11-12/h2-3,6,13-14H,1,4-5H2
• InChI Key： YXMATVXZWNTRPA-UHFFFAOYSA-N
• SMILES： N1(CCCO)C2=CC=C(O)C=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol

Professional Introduction to Compound with CAS No. 1523490-81-4 and Product Name: 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol

The compound identified by the CAS number 1523490-81-4 and the product name 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzotriazole class, a heterocyclic organic compound that has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 3-hydroxypropyl side chain and a benzotriazol-5-ol core, contribute to its unique chemical properties and biological interactions.

Recent research in the domain of bioactive molecules has highlighted the importance of benzotriazole derivatives in the development of novel therapeutic agents. The 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol structure exhibits promising pharmacological properties that make it a valuable candidate for further investigation. The hydroxyl group at the 5-position of the benzotriazole ring enhances its solubility and reactivity, which are critical factors in drug design. Additionally, the 3-hydroxypropyl substituent introduces a hydrophilic moiety that can improve bioavailability and metabolic stability.

In the context of modern drug discovery, this compound has been explored for its potential role in addressing various therapeutic challenges. Studies have demonstrated that benzotriazole derivatives can interact with biological targets in multiple ways, including enzyme inhibition and receptor binding. The unique structural motif of 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that benzotriazole-based molecules can modulate pathways associated with cancer cell proliferation and survival. The 3-hydroxypropyl group may facilitate targeted delivery to tumor tissues, while the benzotriazole core can engage with intracellular signaling molecules. These findings are particularly relevant given the increasing emphasis on precision medicine and personalized therapeutic strategies.

The synthesis and characterization of 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and high-resolution spectroscopy have been employed to ensure structural accuracy and purity. These advancements are crucial for conducting rigorous pharmacological evaluations and understanding the mechanistic basis of biological activity. The compound’s stability under various conditions has also been assessed, providing insights into its potential for formulation into pharmaceutical products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding affinity and interaction patterns of 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol with biological targets. These simulations have helped identify key residues involved in binding and have guided modifications to enhance potency. The integration of experimental data with computational predictions is a cornerstone of modern drug design, enabling more efficient development pipelines.

The pharmacokinetic properties of this compound are also under investigation. In vitro assays have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the 3-hydroxypropyl group appears to influence its metabolic pathways, potentially offering advantages in terms of bioavailability and reduced toxicity. Understanding these properties is essential for optimizing dosing regimens and minimizing off-target effects.

Future directions in research may involve exploring derivatives of 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol to enhance specific pharmacological profiles. For instance, modifications to the side chain could improve selectivity or duration of action. Additionally, combination therapies involving this compound with other bioactive molecules may yield synergistic effects in treating complex diseases.

The broader significance of this research lies in its contribution to the chemical toolbox available for drug discovery. Benzotriazole derivatives continue to be a rich source of inspiration for medicinal chemists due to their structural versatility and functional diversity. The case of 1523490-81-4 exemplifies how targeted molecular design can lead to compounds with therapeutic potential across multiple disease areas.

In conclusion, 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazol-5-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs.